Cas no 397843-77-5 (Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]-)

Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]- structure
397843-77-5 structure
Product Name:Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]-
CAS No:397843-77-5
MF:C11H14BNO3
MW:219.044763088226
CID:1511041
Update Time:2024-08-24

Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [3-[(1-oxo-4-pentenyl)amino]phenyl]-
    • Boronic acid, B-[3-[(1-oxo-4-penten-1-yl)amino]phenyl]-
    • Inchi: 1S/C11H14BNO3/c1-2-3-7-11(14)13-10-6-4-5-9(8-10)12(15)16/h2,4-6,8,15-16H,1,3,7H2,(H,13,14)
    • InChI Key: RQCOKJQCNWZMGF-UHFFFAOYSA-N
    • SMILES: B(C1=CC=CC(NC(=O)CCC=C)=C1)(O)O

Computed Properties

  • Exact Mass: 218.11032

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • PSA: 69.56
  • pka: 8.10±0.10(Predicted)
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